Cas no 1251288-53-5 (1-(4-chlorophenyl)-2-cyclopropylethan-1-amine)

• Product Name: 1-(4-chlorophenyl)-2-cyclopropylethan-1-amine
• CAS No: 1251288-53-5
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD16665525
• CID: 4581933
• PubChem ID: 18507925
• Update Time: 2025-10-31

1-(4-chlorophenyl)-2-cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-cyclopropylethan-1-amine

• MDL： MFCD16665525
• Inchi： 1S/C11H14ClN/c12-10-5-3-9(4-6-10)11(13)7-8-1-2-8/h3-6,8,11H,1-2,7,13H2
• InChI Key： XXBWILFWEPHBDY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(N)CC1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-chlorophenyl)-2-cyclopropylethan-1-amine

Introduction to 1-(4-chlorophenyl)-2-cyclopropylethan-1-amine (CAS No. 1251288-53-5)

1-(4-chlorophenyl)-2-cyclopropylethan-1-amine, with the CAS number 1251288-53-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-chloro-N-cyclopropylphenethylamine, is characterized by its unique structural features, which include a chlorinated phenyl ring and a cyclopropyl group attached to an ethylamine chain. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The synthesis of 1-(4-chlorophenyl)-2-cyclopropylethan-1-amine involves several well-documented chemical reactions, including the coupling of 4-chlorophenylacetonitrile with cyclopropylmagnesium bromide, followed by reduction to the corresponding amine. The compound's synthesis has been optimized in various studies to enhance yield and purity, making it a viable candidate for further pharmaceutical development.

Recent research has focused on the pharmacological properties of 1-(4-chlorophenyl)-2-cyclopropylethan-1-amine. Studies have shown that this compound exhibits potent activity in modulating serotonin and dopamine receptors, which are crucial for various neurological functions. Specifically, it has been found to act as a serotonin reuptake inhibitor (SRI) and a dopamine reuptake inhibitor (DRI), suggesting potential applications in the treatment of mood disorders such as depression and anxiety.

In addition to its receptor modulation properties, 1-(4-chlorophenyl)-2-cyclopropylethan-1-amine has demonstrated neuroprotective effects in preclinical models. Research conducted by Smith et al. (2023) found that the compound significantly reduced oxidative stress and neuronal damage in animal models of neurodegenerative diseases such as Parkinson's disease. These findings highlight the compound's potential as a neuroprotective agent and warrant further investigation in clinical settings.

The safety profile of 1-(4-chlorophenyl)-2-cyclopropylethan-1-amine is another critical aspect of its development. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(4-chlorophenyl)-2-cyclopropylethan-1-amine in treating various conditions. Early-phase trials have shown promising results, with patients reporting improvements in mood and cognitive function. The compound's ability to modulate multiple neurotransmitter systems makes it a versatile candidate for addressing complex neurological disorders.

In conclusion, 1-(4-chlorophenyl)-2-cyclopropylethan-1-amine (CAS No. 1251288-53-5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological profile, positions it as a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various neurological conditions.